2-[1-(4-Fluorophenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid

• IUPAC Name: 2-[1-(4-fluorophenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid
• InChI: InChI=1S/C11H9FN2O4/c12-6-1-3-7(4-2-6)14-10(17)8(5-9(15)16)13-11(14)18/h1-4,8H,5H2,(H,13,18)(H,15,16)
• InChI Key: GTGJKPVEGYMXKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=O)C(NC2=O)CC(=O)O)F
• Molecular Formula: C11H9FN2O4
• Molecular Weight: 252.20 g/mol
• CAS No.: 1214842-25-7

Description

2-[1-(4-Fluorophenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid is a useful research compound. Its molecular formula is C11H9FN2O4 and its molecular weight is 252.201. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Imidazolyl Acetic Acid Derivatives : New imidazolyl acetic acid derivatives, including 2-(4-(4-fluorobenzylidene)-2-(4-fluorophenyl) 5-oxo-4,5-dihydroimidazol-1-yl) acetic acid, were synthesized for potential anti-inflammatory and analgesic activities. These compounds showed significant anti-inflammatory and analgesic effects in animal models (Khalifa & Abdelbaky, 2008).

Conformational Studies

• Conformational Analysis of Hydantoin-5-acetic Acid : Hydantoin-5-acetic acid was studied for its conformational preferences, which is crucial for understanding its role in forming supramolecular complexes. This research aids in comprehending the molecular interactions and stability of these compounds (Gerhardt, Tutughamiarso & Bolte, 2012).

Photo-degradation Studies

• Structural Analysis of Photo-degradation : The photo-degradation behavior of related compounds, including {4-(4-chloro-3-fluorophenyl)-2-[4-(methyloxy)phenyl]-1,3-thiazol-5-yl} acetic acid, was studied, providing insights into the stability and degradation pathways of similar molecular structures under light exposure (Wu, Hong & Vogt, 2007).

Drug Development and Polymorphism

• Selection and Development of a Drug Polymorph : Research on [4-(4-chloro-3-fluorophenyl)-2-[4-(methyloxy)phenyl]-1,3-thiazol-5-yl] acetic acid's polymorphism was essential for selecting a stable form for pharmaceutical development, highlighting the importance of solid-state properties in drug development (Katrincic et al., 2009).

Antifungal and Antimicrobial Studies

• Antifungal and Antimicrobial Activities : The synthesis and evaluation of various derivatives, including 4-fluorobenzoic acid hydrazides and their oxadiazoles, demonstrated significant antifungal and antimicrobial activities. These studies contribute to the understanding of the potential therapeutic applications of these compounds (Koçyiğit-Kaymakçıoğlu et al., 2012).

Antioxidant Activity

• Antioxidant Properties of Derivatives : Synthesized [(1-aryl-5-formylimidazol-4-yl)thio]acetic acids showed pronounced antioxidant activity, expanding the understanding of the potential health benefits of these compounds (Chornous et al., 2013).

Heparanase Inhibition

• Heparanase Inhibitors for Anti-angiogenic Properties : The development of benzoxazol-5-yl acetic acid derivatives as heparanase inhibitors showcased potential anti-angiogenic properties, important for cancer treatment research (Courtney et al., 2005).

Polymorphism and Conformational Landscape

• Polymorphism in 5-Acetic Acid Hydantoin : The study of the conformational space of 5-acetic acid hydantoin (similar in structure) provided insights into the polymorphism and physical properties of these compounds, relevant for pharmaceutical formulation (Nogueira et al., 2020).

Safety and Hazards

The compound has been labeled with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. These indicate that the compound is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.